Cas no 17931-26-9 (Naphtho[2,1-d]thiazole-2(3H)-thione)

Naphtho[2,1-d]thiazole-2(3H)-thione structure

17931-26-9 structure

Product Name:Naphtho[2,1-d]thiazole-2(3H)-thione

CAS No:17931-26-9

MF:C₁₁H₇NS₂

MW:217.3099796772

CID:122661

PubChem ID:12449918

Update Time:2025-04-18

Naphtho[2,1-d]thiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

- Naphtho[2,1-d]thiazole-2(3H)-thione
- 3H-benzo[g][1,3]benzothiazole-2-thione
- Naphtho[2,1-d]thiazole-2(3H)-thione (9CI)
- SCHEMBL7119422
- DTXSID50498776
- Naphtho[2,1-d][1,3]thiazole-2(3H)-thione
- 17931-26-9
- Inchi： 1S/C11H7NS2/c13-11-12-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h1-6H,(H,12,13)
- InChI Key： VZBNNNOPGWFPGC-UHFFFAOYSA-N
- SMILES： S1C(NC2=CC=C3C=CC=CC3=C12)=S

Computed Properties

Exact Mass: 217.00211
Monoisotopic Mass: 217.00199157g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 69.4Å²

Experimental Properties

PSA: 12.89

Naphtho[2,1-d]thiazole-2(3H)-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM511571-1g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	1g	$475	2022-12-31
Alichem	A059003762-5g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	5g	$1,314.54	2022-04-02
Alichem	A059003762-10g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	10g	$1,608.00	2022-04-02
Alichem	A059003762-25g	Naphtho[2,1-d]thiazole-2(3H)-thione	17931-26-9	97%	25g	$2,653.20	2022-04-02

Naphtho[2,1-d]thiazole-2(3H)-thione Related Literature

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2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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